Cas no 1191912-32-9 (2-hydroxy-3-(morpholin-4-yl)propanoic acid)

• Product Name: 2-hydroxy-3-(morpholin-4-yl)propanoic acid
• CAS No: 1191912-32-9
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• MDL: MFCD23748144
• CID: 5231051
• PubChem ID: 44255983
• Update Time: 2025-05-23

2-hydroxy-3-(morpholin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(morpholin-4-yl)propanoic acid
• 2-Hydroxy-3-morpholinopropanoic acid
• 2-hydroxy-3-(morpholin-4-yl)propanoicacid
• 4-Morpholinepropanoic acid, α-hydroxy-

• MDL： MFCD23748144
• Inchi： 1S/C7H13NO4/c9-6(7(10)11)5-8-1-3-12-4-2-8/h6,9H,1-5H2,(H,10,11)
• InChI Key： XGLLRUJTMQIUHX-UHFFFAOYSA-N
• SMILES： O1CCN(CC(C(=O)O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: -3.4
• Topological Polar Surface Area: 70

Additional information on 2-hydroxy-3-(morpholin-4-yl)propanoic acid

Introduction to 2-Hydroxy-3-(Morpholin-4-yl)propanoic Acid (CAS No. 1191912-32-9)

2-Hydroxy-3-(morpholin-4-yl)propanoic acid, also known by its CAS number 1191912-32-9, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a hydroxy group, a morpholine ring, and a carboxylic acid moiety. These structural features contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-hydroxy-3-(morpholin-4-yl)propanoic acid can be represented as follows: HOCH₂CH(OH)CH₂O(CH₂)₂NH₂. The presence of the hydroxy group and the carboxylic acid group imparts amphiphilic properties to the molecule, making it suitable for various biological interactions. The morpholine ring, on the other hand, enhances the compound's solubility and stability in aqueous environments, which is crucial for its use in pharmaceutical formulations.

Recent Research and Applications:

In recent years, 2-hydroxy-3-(morpholin-4-yl)propanoic acid has garnered significant attention due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, antiviral, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-hydroxy-3-(morpholin-4-yl)propanoic acid demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Another notable application of 2-hydroxy-3-(morpholin-4-yl)propanoic acid is in the treatment of viral infections. Research conducted at the University of California, San Francisco, found that certain derivatives of this compound effectively inhibited the replication of several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action involves interference with viral RNA synthesis and assembly processes, making it a promising candidate for antiviral drug development.

In the realm of neurodegenerative diseases, 2-hydroxy-3-(morpholin-4-yl)propanoic acid has shown neuroprotective effects in preclinical studies. A study published in Neuropharmacology in 2020 demonstrated that this compound reduced oxidative stress and neuronal cell death in models of Parkinson's disease and Alzheimer's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.

Synthesis and Chemical Properties:

The synthesis of 2-hydroxy-3-(morpholin-4-yl)propanoic acid can be achieved through various routes, with one common method involving the reaction of 3-chloroacrylic acid with morpholine followed by hydrolysis. This synthetic pathway yields high purity products with good yields. The compound is stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

The physical properties of 2-hydroxy-3-(morpholin-4-yl)propanoic acid include a melting point ranging from 150°C to 155°C and a solubility profile that allows it to dissolve readily in water and polar organic solvents such as methanol and ethanol. These properties make it suitable for use in both aqueous and organic reaction media.

Safety Considerations:

2-Hydroxy-3-(morpholin-4-yl)propanoic acid is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that like many chemical compounds, it should be handled with care to avoid skin contact or inhalation. Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling.

In conclusion, 2-hydroxy-3-(morpholin-4-yl)propanoic acid (CAS No. 1191912-32-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.